Cas no 1270351-45-5 (tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate
• CAS No: 1270351-45-5
• MF: C₁₃H₁₈FN₃O₄
• MW: 299.29812669754
• CID: 6434954
• PubChem ID: 165621055
• Update Time: 2025-06-22

tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate
• 1270351-45-5
• tert-butyl N-[2-amino-2-(2-fluoro-5-nitrophenyl)ethyl]carbamate
• EN300-1881047

• Inchi： 1S/C13H18FN3O4/c1-13(2,3)21-12(18)16-7-11(15)9-6-8(17(19)20)4-5-10(9)14/h4-6,11H,7,15H2,1-3H3,(H,16,18)
• InChI Key： SAGRNSZRIUNTDF-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(CNC(=O)OC(C)(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.12813423g/mol
• Monoisotopic Mass: 299.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate

Chemical Profile of tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate (CAS No. 1270351-45-5)

tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1270351-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile biological activities and utility in drug development. The structural framework of this molecule incorporates several key functional groups, including an amino group, a fluoro-substituted nitrophenyl moiety, and a carbamate ester, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The presence of the fluoro atom in the 2-fluoro-5-nitrophenyl group is particularly noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor interactions. Specifically, the nitro group in the phenyl ring can serve as a pharmacophore that influences electronic properties and reactivity, making it a valuable component in designing molecules with targeted biological effects.

tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate has been studied for its potential role in modulating various biological pathways. One of the most promising areas of investigation involves its interaction with enzymes and receptors involved in inflammation and pain signaling. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain inflammatory mediators by selectively interacting with specific binding sites. The amino group and the carbamate moiety further contribute to its ability to engage with biological targets, potentially making it a useful scaffold for developing novel therapeutic agents.

In the context of drug discovery, the synthesis and characterization of tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate have been refined through advanced synthetic methodologies. Modern techniques such as solid-phase synthesis and flow chemistry have enabled researchers to produce this compound with high purity and yield, facilitating further exploration of its pharmacological properties. The structural complexity of this molecule also presents opportunities for derivatization, allowing chemists to fine-tune its activity by introducing additional functional groups or altering existing ones.

Recent advancements in computational chemistry have played a pivotal role in understanding the behavior of tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate at both molecular and cellular levels. Molecular docking studies have revealed that this compound can bind effectively to several protein targets, including enzymes implicated in metabolic disorders and neurological diseases. These computational insights have guided experimental efforts toward optimizing the compound’s pharmacokinetic profile and therapeutic potential.

The pharmaceutical industry has shown particular interest in carbamate-based compounds due to their broad spectrum of biological activities. tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate is no exception, as it combines structural features that are known to enhance drug-like properties such as solubility, bioavailability, and target specificity. Researchers are currently exploring its potential as a lead compound for further development into treatments for conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.

From a synthetic chemistry perspective, the preparation of tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate exemplifies the intersection of traditional organic synthesis with modern innovative approaches. The introduction of fluorinated aromatic rings into biologically active molecules remains a challenging yet rewarding endeavor. The success of this synthesis underscores the importance of interdisciplinary collaboration between organic chemists, biochemists, and pharmacologists in advancing drug discovery efforts.

The future prospects for tert-butyl N-2-amino-2-(2-fluoro-5-nitrophenyl)ethylcarbamate are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. As our understanding of disease pathways continues to evolve, compounds like this one will play an increasingly critical role in developing targeted therapies that address unmet medical needs. The integration of cutting-edge technologies into chemical research ensures that compounds such as CAS No. 1270351-45-5 will remain at the forefront of medicinal innovation.